Cas no 1805816-93-6 (1-(4-Iodo-2-methylphenyl)propan-2-one)

• Product Name: 1-(4-Iodo-2-methylphenyl)propan-2-one
• CAS No: 1805816-93-6
• MF: C₁₀H₁₁IO
• MW: 274.098215341568
• CID: 5008232
• Update Time: 2025-10-24

1-(4-Iodo-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Iodo-2-methylphenyl)propan-2-one

• Inchi： 1S/C10H11IO/c1-7-5-10(11)4-3-9(7)6-8(2)12/h3-5H,6H2,1-2H3
• InChI Key： OXXIBYIEXJFQIA-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C)C=1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Additional information on 1-(4-Iodo-2-methylphenyl)propan-2-one

Recent Advances in the Study of 1-(4-Iodo-2-methylphenyl)propan-2-one (CAS: 1805816-93-6) in Chemical Biology and Pharmaceutical Research

1-(4-Iodo-2-methylphenyl)propan-2-one (CAS: 1805816-93-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its pharmacological properties and synthetic utility. The presence of the iodine atom and the methylphenyl group in its structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting specific biological pathways.

Recent research has focused on the role of 1-(4-Iodo-2-methylphenyl)propan-2-one as a precursor in the synthesis of novel therapeutic agents. Studies have demonstrated its utility in the development of inhibitors for enzymes such as kinases and proteases, which are critical targets in the treatment of cancers and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of a series of kinase inhibitors with promising activity against non-small cell lung cancer (NSCLC) cell lines. The compound's ability to serve as a versatile building block in organic synthesis further underscores its importance in drug development.

In addition to its synthetic applications, 1-(4-Iodo-2-methylphenyl)propan-2-one has also been investigated for its direct biological effects. Preliminary in vitro studies have suggested that it may exhibit moderate anti-inflammatory and antimicrobial properties, although the mechanisms underlying these effects remain to be fully elucidated. Researchers are particularly interested in understanding how the iodine substituent influences the compound's interaction with biological targets, as this could provide insights into the design of more potent and selective drugs.

The pharmacokinetic and safety profiles of 1-(4-Iodo-2-methylphenyl)propan-2-one are also areas of active investigation. Early-stage toxicology studies indicate that the compound has a favorable safety profile at therapeutic doses, with minimal off-target effects. However, further preclinical and clinical studies are needed to fully assess its potential as a drug candidate. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have facilitated a deeper understanding of its metabolic pathways and degradation products.

Looking ahead, the continued exploration of 1-(4-Iodo-2-methylphenyl)propan-2-one is expected to yield new insights into its applications in chemical biology and pharmaceutical research. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinically relevant therapies. Future studies may focus on optimizing its synthetic routes, expanding its scope as a pharmacophore, and evaluating its efficacy in animal models of disease. As the field progresses, this compound may emerge as a key player in the development of next-generation therapeutics.